Cas no 227321-77-9 (2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one)

• Product Name: 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one
• CAS No: 227321-77-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD24556507
• CID: 1411824
• PubChem ID: 135524784
• Update Time: 2025-07-15

2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyridazin-1-one,2,6-dihydro-2-methyl-4-(2-methylpropyl)-
• 1H-Pyrrolo[3,4-d]pyridazin-1-one, 2,6-dihydro-2-methyl-4-(2-methylpropyl)-
• 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one

• MDL： MFCD24556507
• Inchi： 1S/C11H15N3O/c1-7(2)4-10-8-5-12-6-9(8)11(15)14(3)13-10/h5-7,12H,4H2,1-3H3
• InChI Key： LZXYPFHFEMBYID-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(CC(C)C)C2=CNC=C12

Additional information on 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one

Introduction to 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS No. 227321-77-9)

2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one, with the CAS number 227321-77-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it an intriguing candidate for further investigation and development.

The chemical structure of 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one consists of a pyrrolopyridazine core with specific substituents that enhance its pharmacological properties. The presence of a methyl group at the 2-position and a 2-methylpropyl group at the 4-position contributes to its stability and bioavailability. These structural modifications have been shown to influence the compound's binding affinity to various biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This finding suggests that 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one could be a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one has shown promise in cancer research. A study conducted by a team of scientists at a leading pharmaceutical company revealed that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings indicate that 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one could be developed into a novel anticancer agent.

The pharmacokinetic properties of 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

To further explore the therapeutic potential of 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of the compound in animal models of various diseases. Preliminary results have been encouraging, with no significant adverse effects observed at therapeutic doses. This bodes well for its future development as a drug candidate.

In conclusion, 2-methyl-4-(2-methylpropyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS No. 227321-77-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments for inflammatory disorders and cancer.